Cas no 1862933-48-9 (2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile)

• Product Name: 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile
• CAS No: 1862933-48-9
• MF: C₈H₅BrN₂
• MW: 209.042700529099
• MDL: MFCD30071893
• CID: 4782384
• Update Time: 2025-05-23

2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Bromopyridin-3-yl)methylidene]propanedinitrile
• 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile

• MDL： MFCD30071893
• Inchi： 1S/C8H5BrN2/c9-8-4-7(2-1-3-10)5-11-6-8/h1-2,4-6H/b2-1-
• InChI Key： PBUJCKAEIIAYEJ-UPHRSURJSA-N
• SMILES： BrC1=CN=CC(/C=C\C#N)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile

Introduction to 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile (CAS No. 1862933-48-9)

2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile, with the chemical identifier CAS No. 1862933-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a brominated pyridine ring and a methylidene group connected to a dinitrile backbone, make it a valuable scaffold for further chemical modifications and drug discovery efforts.

The bromopyridine moiety in 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile is a key functional group that enhances its reactivity and utility in synthetic chemistry. Bromopyridines are known to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures. This property makes the compound a promising intermediate in the synthesis of more intricate pharmacophores targeting various biological pathways.

The methylidene group and the dinitrile backbone contribute to the unique electronic and steric properties of this compound. The dinitrile moiety, characterized by two cyano groups, introduces strong electron-withdrawing effects, which can influence the reactivity and binding affinity of the molecule. Such structural elements are often exploited in medicinal chemistry to modulate drug interactions with biological targets, enhancing efficacy and selectivity.

In recent years, there has been growing interest in developing novel small molecules with anti-inflammatory, anticancer, and antimicrobial properties. 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile has been investigated as a potential lead compound in these contexts. Studies have demonstrated its ability to interact with specific enzymes and receptors involved in inflammatory pathways, suggesting its therapeutic potential. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

The synthesis of 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile involves multi-step organic transformations that highlight the compound's synthetic versatility. The bromination of the pyridine ring and subsequent formation of the methylidene-dinitrile structure require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and palladium-mediated couplings, have been employed to optimize the synthetic route.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile's interactions with biological targets. Molecular docking studies have revealed its binding affinity for certain protein kinases and transcription factors, providing insights into its mechanism of action. These computational approaches complement experimental investigations, enabling a more comprehensive evaluation of the compound's pharmacological properties.

The pharmacokinetic profile of this compound is also an area of active research. Understanding how 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical potential. Preclinical studies have begun to explore these aspects, providing valuable data on its bioavailability and metabolic stability.

Future directions in the study of 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile include exploring its derivatives as part of library screens for novel therapeutics. By modifying specific functional groups within the molecule, researchers can fine-tune its biological activity and optimize its pharmacological properties. Additionally, investigating its potential role in combination therapies may uncover synergistic effects that enhance treatment outcomes.

The development of new synthetic strategies for CAS No. 1862933-48-9 is another key focus area. Innovations in green chemistry principles aim to improve the sustainability of its synthesis by reducing waste and minimizing hazardous byproducts. Such advancements not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion, 2-(5-Bromopyridin-3-yl)methylidenepropanedinitrile (CAS No. 1862933-48-9) represents a significant compound in pharmaceutical research due to its versatile structure and potential therapeutic applications. Its role as a building block for drug discovery efforts underscores its importance in advancing medical science. As research continues to uncover new insights into its biological activities and synthetic possibilities, this molecule is poised to contribute significantly to future therapeutic developments.